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Compound of Interest

Compound Name: Isohopeaphenol

Cat. No.: B15592739

A comprehensive analysis of Isohopeaphenol's cytotoxic effects on various cancer cell lines
reveals a degree of selectivity towards liver cancer cells, with preliminary insights suggesting
the involvement of apoptotic pathways. This guide provides a comparative summary of its
bioactivity, detailed experimental protocols for assessment, and a proposed signaling pathway
for its mechanism of action.

Comparative Bioactivity of Isohopeaphenol

Isohopeaphenol, a naturally occurring resveratrol tetramer, has demonstrated cytotoxic
activity against specific cancer cell lines. To provide a clear comparison of its efficacy, the
following table summarizes the available 50% inhibitory concentration (IC50) values across
different cell lines.

Cell Line Cancer Type IC50 (pM) Notes
Hepatocellular
HepG2 ] 54
Carcinoma
Hepatocellular More sensitive than
Hep3B ) 26.0+ 3.0
Carcinoma HepG2.[1]
Non-cancerous o Suggests selectivity
HH4 Low cytotoxicity
Hepatocytes for cancer cells.[1]
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Further research is required to establish the IC50 values of Isohopeaphenol in a broader
range of cancer cell lines, including but not limited to breast, lung, and colon cancer, to fully
elucidate its cytotoxic profile.

Unraveling the Mechanism: Apoptosis Induction

While direct studies on the signaling pathways modulated by Isohopeaphenol are limited,
research on structurally related resveratrol oligomers suggests a likely mechanism of action
involving the induction of apoptosis.[1] The proposed pathway, as depicted below, involves the
generation of reactive oxygen species (ROS), leading to the activation of the intrinsic apoptotic
cascade.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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